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Compound of Interest

Compound Name: 2-Ethoxy-5-fluorophenol

CAS No.: 376600-64-5

Cat. No.: B2809321

Get Quote

An In-depth Analysis for Researchers and Drug Development Professionals

Disclaimer: This document has been prepared as a technical guide for experienced

researchers and professionals. An official Safety Data Sheet (SDS) for 2-Ethoxy-5-
fluorophenol (CAS No. 376600-64-5) is not publicly available at the time of this writing. The

information herein is a synthesis of data from structurally analogous compounds to provide a

provisional safety framework. All personnel must conduct a thorough, site-specific risk

assessment before handling this chemical, and this guide should not be considered a

substitute for an official, supplier-provided SDS.

Chemical Identification and a Path to a Provisional
Safety Profile
2-Ethoxy-5-fluorophenol is a substituted aromatic compound with the following identifiers:

Chemical Name: 2-Ethoxy-5-fluorophenol

CAS Number: 376600-64-5
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Molecular Formula: C₈H₉FO₂

Molecular Weight: 156.15 g/mol

The absence of a dedicated Safety Data Sheet necessitates a logical, evidence-based

approach to hazard assessment. By examining the safety profiles of its core structural

components, 2-Ethoxyphenol and 2-Fluorophenol, we can construct a reliable, albeit

provisional, safety and handling protocol. This methodology allows for informed decision-

making in the laboratory, grounded in the established behaviors of closely related molecules.

Hazard Analysis through Structural Analogues
The predicted hazard profile of 2-Ethoxy-5-fluorophenol is derived from the known hazards of

2-Ethoxyphenol and 2-Fluorophenol. The presence of the phenol group suggests a baseline of

skin and eye irritancy, while the ethoxy and fluoro substituents are anticipated to modulate its

toxicological and physical hazards.
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Property/Hazard
2-Ethoxyphenol
(CAS 94-71-3)

2-Fluorophenol
(CAS 367-12-4)

Predicted Profile for

2-Ethoxy-5-

fluorophenol

Physical State
Liquid or low-melting

solid

Liquid or crystalline

solid

Likely a liquid or low-

melting solid at room

temperature.

GHS Pictograms Danger Warning

Likely to include

pictograms for

skin/eye irritation, and

potentially for acute

toxicity and

flammability.

Hazard Statements

Combustible liquid,

May cause an allergic

skin reaction, Causes

serious eye damage.

[1]

Flammable liquid and

vapor, Harmful if

swallowed, in contact

with skin or if inhaled,

Causes skin irritation,

Causes serious eye

irritation, May cause

respiratory irritation.[2]

[3]

Harmful if swallowed,

in contact with skin, or

if inhaled. Causes skin

irritation. Causes

serious eye irritation.

May cause respiratory

irritation. May be a

combustible liquid.

Acute Toxicity
May be harmful if

swallowed.[1]

Harmful if swallowed,

in contact with skin, or

if inhaled.[2][3]

Assumed to be

harmful by all routes

of exposure.

Skin

Corrosion/Irritation

May cause skin

irritation and allergic

reactions.[4]

Causes skin irritation.

[2][3]

Expected to be a skin

irritant.

Eye Damage/Irritation
Causes serious eye

damage.[1]

Causes serious eye

irritation.[2]

Expected to cause

serious eye irritation.

Flammability Combustible liquid.[1]
Flammable liquid and

vapor.[2][3]

Assumed to be a

combustible liquid.

Rationale for the Predicted Profile:
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The predicted hazard profile for 2-Ethoxy-5-fluorophenol is a composite of the hazards

presented by its analogues. The phenolic backbone is a known irritant. The addition of a

fluorine atom, as seen in 2-Fluorophenol, often increases the systemic toxicity of aromatic

compounds. Therefore, it is prudent to assume that 2-Ethoxy-5-fluorophenol is harmful by

ingestion, skin contact, and inhalation. The ethoxy group in 2-Ethoxyphenol contributes to its

classification as a combustible liquid, a property that should be assumed for the target

compound.

Comprehensive Safety and Handling Protocols
Based on the predicted hazard profile, the following protocols are recommended for handling 2-
Ethoxy-5-fluorophenol in a laboratory setting. These protocols are designed to be self-

validating by incorporating multiple layers of safety.

Personal Protective Equipment (PPE)
A stringent PPE regimen is mandatory to prevent exposure.

Eye and Face Protection: Chemical splash goggles in combination with a face shield are

required. Standard safety glasses are not sufficient.

Skin Protection: A chemically resistant lab coat or apron must be worn. Full-length pants and

closed-toe shoes are mandatory.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. It is

critical to inspect gloves for any signs of degradation or perforation before each use. Given

the lack of specific permeation data, it is advisable to change gloves frequently and

immediately upon any suspected contact.

Respiratory Protection: All handling of 2-Ethoxy-5-fluorophenol, including weighing and

solution preparation, must be conducted within a certified chemical fume hood to prevent

inhalation of vapors.

Engineering Controls
Ventilation: A properly functioning chemical fume hood is the primary engineering control to

minimize inhalation exposure.
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Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate vicinity of where the chemical is handled.

Handling and Storage
Handling: Avoid all direct contact with the chemical. Do not breathe vapors. Use only in a

well-ventilated area, preferably a chemical fume hood. Keep containers tightly closed when

not in use. After handling, wash hands and any exposed skin thoroughly.

Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition and

incompatible materials such as strong oxidizing agents, strong reducing agents, strong

acids, and strong bases.[1][4]

Emergency Procedures: A Step-by-Step Response
Plan
In the event of an emergency, a calm and methodical response is crucial.

First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink plenty of water. Seek immediate medical attention.

Spill and Leak Response
Small Spills: In the event of a small spill, evacuate the immediate area. Wearing appropriate

PPE, contain the spill using an inert absorbent material such as vermiculite or sand.[4]

Collect the absorbed material into a sealed, properly labeled container for hazardous waste

disposal.
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Large Spills: For a large spill, evacuate the laboratory and notify the appropriate emergency

response team and environmental health and safety (EHS) department.

Fire-Fighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire.[1][5]

Specific Hazards: The compound is expected to be a combustible liquid. Upon combustion, it

may produce hazardous decomposition products including carbon monoxide, carbon dioxide,

and hydrogen fluoride.[6]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).

Disposal Considerations
The disposal of 2-Ethoxy-5-fluorophenol and any contaminated materials must be handled as

hazardous waste.

Waste Collection: All waste containing this chemical, including empty containers and

contaminated lab supplies, should be collected in a designated, sealed, and properly labeled

hazardous waste container.

Disposal Protocol: Arrange for the disposal of hazardous waste through your institution's

EHS department or a licensed hazardous waste disposal contractor. Do not dispose of this

chemical down the drain or in the regular trash.

Visualizing Safety Workflows
To further enhance the understanding of the necessary safety protocols, the following

diagrams, generated using Graphviz, illustrate key decision-making processes.
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Predicted GHS Hazards for 2-Ethoxy-5-fluorophenol

Anticipated GHS Pictograms

H302: Harmful if swallowed

Signal Word: Warning/Danger

H312: Harmful in contact with skin H332: Harmful if inhaled H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation H227: Combustible liquid

Click to download full resolution via product page

Caption: Predicted GHS Hazard Classification for 2-Ethoxy-5-fluorophenol.
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First Aid Measures

Exposure Incident

Assess Scene Safety

Remove from Exposure

Call for Emergency Medical Assistance

Decontaminate (Flush Skin/Eyes)

Transport to Medical Facility

Provide Supportive Care (Fresh Air, etc.)

Report Incident to EHS

Click to download full resolution via product page

Caption: Emergency Response Workflow for an Exposure Incident.

References
Loba Chemie. 2-ETHOXYPHENOL FOR SYNTHESIS. [Link]

Genfarm. Safety Data Sheet. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b2809321/docs?utm_src=pdf-body-img#navigating-the-safety-landscape-of-2-ethoxy-5-fluorophenol-a-technical-guide
https://www.lobachemie.com/sds-msds/L0006225G0.pdf
https://www.genfarm.com.au/sds/GENFARM_OXYFLUORFEN_240_EC_HERBICIDE_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2809321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b2809321?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC370035000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119541000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_380283385_2-FLUOROPHENOL-CASNO-367-12-4-MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Ethoxyphenol.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2ethoxyphenol-CASNO-94-71-3717D-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAH2856706&productDescription=2-CHLORO-5-FLUOROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b2809321/docs#navigating-the-safety-landscape-of-2-ethoxy-5-fluorophenol-a-technical-guide
https://www.benchchem.com/product/b2809321/docs#navigating-the-safety-landscape-of-2-ethoxy-5-fluorophenol-a-technical-guide
https://www.benchchem.com/product/b2809321/docs#navigating-the-safety-landscape-of-2-ethoxy-5-fluorophenol-a-technical-guide
https://www.benchchem.com/product/b2809321/docs#navigating-the-safety-landscape-of-2-ethoxy-5-fluorophenol-a-technical-guide
https://www.benchchem.com/product/b2809321?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2809321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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